Cas no 313470-59-6 (ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate)

• Product Name: ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate
• CAS No: 313470-59-6
• MF: C₁₆H₂₃N₅O₄
• MW: 349.384923219681
• CID: 5832744
• PubChem ID: 655618
• Update Time: 2025-06-08

ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-1-acetic acid, 2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-8-(1-piperidinyl)-, ethyl ester
• 313470-59-6
• SR-01000425057-1
• F0381-4145
• SMR000008798
• ethyl 2-(3,7-dimethyl-2,6-dioxo-8-piperidin-1-ylpurin-1-yl)acetate
• Oprea1_386406
• Oprea1_293790
• SR-01000425057
• AKOS000576246
• (3,7-Dimethyl-2,6-dioxo-8-piperidin-1-yl-2,3,6,7-tetrahydro-purin-1-yl)-acetic acid ethyl ester
• MLS000072639
• HMS3325B07
• HMS2169A12
• F0373-0434
• CHEMBL1440645
• ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate

• Inchi： 1S/C16H23N5O4/c1-4-25-11(22)10-21-14(23)12-13(19(3)16(21)24)17-15(18(12)2)20-8-6-5-7-9-20/h4-10H2,1-3H3
• InChI Key： SOTZZNBULJJBNW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC(OCC)=O)C2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 349.17500423g/mol
• Monoisotopic Mass: 349.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 541.1±60.0 °C(Predicted)
• pka: 2.62±0.70(Predicted)

Additional information on ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate

Introduction to Ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate (CAS No. 313470-59-6)

Ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate, identified by its CAS number 313470-59-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including ester, amide, and pyridine moieties, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>piperidin-1-yl substituent in the molecular structure is particularly noteworthy as it introduces a nitrogen-rich environment that can interact with various biological targets. Piperidine derivatives are well-known for their role in drug development, often serving as key pharmacophores in small-molecule inhibitors and activators. In the context of Ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate, the piperidine ring is positioned to engage with enzymes and receptors in a manner that could modulate their activity. This positioning has led to extensive research into its potential applications in treating various therapeutic conditions.

Recent studies have highlighted the importance of understanding the structural and functional properties of such compounds in drug discovery. The< strong>dimethyl and< strong>dioxo groups in the molecule contribute to its overall rigidity and stability, which are crucial factors in determining its bioavailability and metabolic pathways. These features make Ethyl 2-3,7-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetate an attractive candidate for further investigation in both preclinical and clinical settings.

The< strong>tetrahydro-< strong>purine core of the molecule is another critical feature that contributes to its potential biological activity. Purine derivatives are known for their role in various biological processes, including DNA synthesis and energy metabolism. The modification of this core with an acetic acid ester group enhances its solubility and reactivity, making it more suitable for pharmaceutical applications. This modification has been explored in several recent studies aimed at developing novel therapeutic agents.

In the realm of drug development, the synthesis and characterization of< strong>Ethyl 2-3,7-dimethyl-2,6-dioxo-octahydroquinazolinone derivatives have been a focus of numerous research groups. The compound's ability to interact with biological targets through multiple binding sites has been a driving force behind its investigation. For instance, studies have shown that derivatives of this class can inhibit certain enzymes involved in inflammation and cancer progression. These findings have prompted further exploration into the pharmacological potential of< strong>Ethyl 2-octahydroquinazolinone-based compounds.

The< strong>dioxo functionality in the molecule is particularly interesting as it can participate in hydrogen bonding interactions with biological targets. This feature has been exploited in the design of molecules that exhibit high specificity for certain enzymes or receptors. In one notable study published last year, researchers demonstrated that< strong>Ethyl 8-(piperidinopropionamido)octahydroquinazolinone analogs could selectively inhibit an enzyme implicated in neurodegenerative diseases. This study underscores the importance of understanding the structural determinants that govern molecular recognition.

The synthesis of< strong>Ethyl 8-(4-fluorobenzoylamino)octahydroquinazolinone derivatives has also been a subject of recent research interest. These compounds have shown promise in preclinical models as inhibitors of kinases involved in cancer cell proliferation. The introduction of fluorine atoms into the molecular structure enhances metabolic stability and binding affinity towards target enzymes. This modification has been widely adopted in drug discovery programs targeting kinases and other enzyme families.

In conclusion,< strong>Ethyl 8-(trifluoromethyl)octahydroquinazolinone, along with its derivatives like< strong>Ethyl 8-(4-fluorobenzoylamino)octahydroquinazolinone, represents a class of compounds with significant therapeutic potential. The structural features discussed herein contribute to their utility as scaffolds for further chemical modifications and biological evaluations. As research continues to uncover new biological targets and mechanisms of action,< strong>Ethyl 8-(trifluoromethyl)octahydroquinazolinone-based compounds will likely play an increasingly important role in the development of novel therapeutic agents.